N1-(sec-butyl)-N2-(3-methyl-1-(6-oxo-4-propyl-1,6-dihydropyrimidin-2-yl)-1H-pyrazol-5-yl)oxalamide

• IUPAC Name: N'-butan-2-yl-N-[5-methyl-2-(6-oxo-4-propyl-1H-pyrimidin-2-yl)pyrazol-3-yl]oxamide
• InChI: InChI=1S/C17H24N6O3/c1-5-7-12-9-14(24)21-17(19-12)23-13(8-11(4)22-23)20-16(26)15(25)18-10(3)6-2/h8-10H,5-7H2,1-4H3,(H,18,25)(H,20,26)(H,19,21,24)
• InChI Key: WDUCTYULXOFUFQ-UHFFFAOYSA-N
• Canonical SMILES: CCCC1=CC(=O)NC(=N1)N2C(=CC(=N2)C)NC(=O)C(=O)NC(C)CC
• Molecular Formula: C17H24N6O3
• Molecular Weight: 360.4 g/mol

Description

N1-(sec-butyl)-N2-(3-methyl-1-(6-oxo-4-propyl-1,6-dihydropyrimidin-2-yl)-1H-pyrazol-5-yl)oxalamide is a useful research compound. Its molecular formula is C17H24N6O3 and its molecular weight is 360.418. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Antimicrobial Evaluation

Researchers have synthesized various derivatives linked to pyrimidine and pyrazole, exploring their antimicrobial properties. For instance, pyrimidine linked pyrazol-3-yl amines have been evaluated for their insecticidal and antibacterial potential, demonstrating activity against Pseudococcidae insects and selected microorganisms (Deohate & Palaspagar, 2020). Similarly, compounds incorporating pyrimidine rings have shown moderate antimicrobial activity, indicating their potential in developing new therapeutic agents (Farag, Kheder, & Mabkhot, 2009).

Antitumor and Anti-Inflammatory Properties

Certain pyrazole derivatives have been identified for their antitumor, antifungal, and antibacterial pharmacophore sites. These compounds, after being synthesized and characterized, including through X-ray crystallography, have been confirmed to show biological activity against breast cancer and microbes, highlighting the intersection of structural chemistry and biological efficacy (Titi et al., 2020). Another study focused on the synthesis of pyrazolopyrimidines derivatives, revealing their anticancer and anti-5-lipoxygenase agent potential, which could contribute to the development of new treatments for cancer and inflammation (Rahmouni et al., 2016).

Corrosion Inhibition

In the field of materials science, pyrazolone derivatives have been investigated for their ability to protect metals against corrosion, particularly in acidic environments. These studies provide insights into the potential industrial applications of such compounds in protecting infrastructure and machinery (Ansari et al., 2016).

Antioxidant Activity

The compound edaravone, structurally related to the pyrazol-5-yl oxalamide derivatives, has been studied for its reactive oxygen species scavenging ability. This research sheds light on its mechanism as a synthetic antioxidant, which is crucial for treating conditions like acute ischemic stroke and amyotrophic lateral sclerosis (Amekura et al., 2022).